N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)ethanesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]ethanesulfonamide
• InChI: InChI=1S/C18H28N2O4S/c1-6-25(22,23)19-14-7-8-16-15(11-14)20(10-9-13(2)3)17(21)18(4,5)12-24-16/h7-8,11,13,19H,6,9-10,12H2,1-5H3
• InChI Key: HEEFPEILAHYGLK-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC2=C(C=C1)OCC(C(=O)N2CCC(C)C)(C)C
• Molecular Formula: C18H28N2O4S
• Molecular Weight: 368.5 g/mol
• CAS No.: 922134-01-8

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)ethanesulfonamide is a useful research compound. Its molecular formula is C18H28N2O4S and its molecular weight is 368.49. The purity is usually 95%.
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Scientific Research Applications

Brominated Flame Retardants

A review focuses on the occurrence of novel brominated flame retardants (NBFRs) in indoor air, dust, consumer goods, and food, highlighting the need for further research on their occurrence, environmental fate, and toxicity. This review emphasizes the increasing application of NBFRs and the large knowledge gaps for many of these compounds, which calls for more research and optimized analytical methods including all NBFRs for a comprehensive understanding of their impact (Zuiderveen, Slootweg, & de Boer, 2020).

Cyclocondensation for Tetrahydrobenzo[b]pyrans

Research into the synthesis of tetrahydrobenzo[b]pyrans using organocatalysts for three-component condensation offers insights into the development of new strategies for constructing valuable heterocyclic compounds. This could be particularly relevant for creating molecules similar to the one inquired about, as it explores the importance of these heterocycles and organocatalytic approaches for synthesis (Kiyani, 2018).

Omeprazole and Proton Pump Inhibitors

A review aimed to study novel methods for the synthesis of omeprazole and pharmaceutical impurities of proton pump inhibitors, providing insights into the development of these inhibitors. Although focused on a specific drug, the methodologies and insights could be applicable to broader research involving complex organic compounds (Saini et al., 2019).

Antioxidant Evaluation of Isoxazol-5(4H)-ones

The synthesis and antioxidant evaluation of 4-arylmethylideneisoxazol-5(4H)-ones via a three-component reaction among aromatic aldehydes, ethyl acetoacetate, and hydroxylamine hydrochloride highlight a methodology for creating and assessing compounds with significant biological properties. This research points to the potential for novel synthetic pathways and the assessment of similar complex molecules (Laroum et al., 2019).